Cas no 1005640-74-3 (3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 1005640-74-3
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• MDL: MFCD04967183
• CID: 2952155
• Update Time: 2025-04-21

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-二甲基-4-硝基-1H-吡唑-1-基)-2-甲基丙酸
• AKOS B015909
• AKOS PAO-1037
• ART-CHEM-BB B015909
• 3-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YL)-2-METHYL-PROPIONIC ACID
• 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 3-(3,5-dimethyl-4-nitropyrazol-1-yl)-2-methylpropanoic acid
• BBL039114
• STK313014
• 1H-pyrazole-1-propanoic acid, alpha,3,5-trimethyl-4-nitro-
• 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-2-methylpropanoic acid

• MDL： MFCD04967183
• Inchi： 1S/C9H13N3O4/c1-5(9(13)14)4-11-7(3)8(12(15)16)6(2)10-11/h5H,4H2,1-3H3,(H,13,14)
• InChI Key： DFANDWKEUBXWKL-UHFFFAOYSA-N
• SMILES： OC(C(C)CN1C(C)=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 0.9
• Topological Polar Surface Area: 101